Cas no 2171481-15-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclohex-3-en-1-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclohex-3-en-1-yl)carbamoylbutanoic acid
• CAS No: 2171481-15-3
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5959746
• PubChem ID: 165513771
• Update Time: 2025-06-09

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclohex-3-en-1-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclohex-3-en-1-yl)carbamoylbutanoic acid
• 2171481-15-3
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(1-methylcyclohex-3-en-1-yl)carbamoyl]butanoic acid
• EN300-1522735

• Inchi： 1S/C27H30N2O5/c1-27(15-7-2-8-16-27)29-25(32)23(13-14-24(30)31)28-26(33)34-17-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h2-7,9-12,22-23H,8,13-17H2,1H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： QXPJTBYJFUDERN-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(NC1(C)CC=CCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclohex-3-en-1-yl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclohex-3-en-1-yl)carbamoylbutanoic acid (CAS No. 2171481-15-3)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclohex-3-en-1-yl)carbamoylbutanoic acid (CAS No. 2171481-15-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and cyclohexene, and it features a unique combination of functional groups that make it a valuable candidate for various applications, particularly in drug development.

The molecular structure of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclohex-3-en-1-yl)carbamoylbutanoic acid includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to prevent premature reactions. The presence of this protecting group allows for precise control over the reactivity of the amino group, making the compound highly suitable for stepwise synthesis processes. Additionally, the cyclohexene moiety introduces a degree of conformational flexibility and hydrophobicity, which can influence the compound's biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclohex-3-en-1-yl)carbamoylbutanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent anti-inflammatory and anti-cancer activities. The fluorene moiety has been associated with enhanced cellular uptake and stability, while the cyclohexene ring contributes to the compound's ability to interact with specific protein targets.

In the context of drug discovery, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclohex-3-en-1-yl)carbamoylbutanoic acid has been explored as a lead compound for developing novel therapeutics. Its unique chemical structure provides a platform for further modification and optimization to enhance its therapeutic efficacy and reduce potential side effects. For example, researchers have investigated the effects of substituting different functional groups on the cyclohexene ring to improve solubility and bioavailability.

The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclohex-3-en-1-yl)carbamoylbutanoic acid typically involves multi-step processes that require careful control over reaction conditions. Key steps include the formation of the Fmoc protecting group, the introduction of the cyclohexene moiety, and the final carboxylic acid functionalization. Advanced synthetic techniques such as transition metal-catalyzed reactions and microwave-assisted synthesis have been employed to optimize yield and purity.

Beyond its potential as a therapeutic agent, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclohex-3-en-1-y l)carbamoylbutanoic acid has also found applications in materials science. Its fluorescent properties make it useful in developing novel imaging agents and sensors. The ability to fine-tune its optical characteristics through structural modifications opens up new possibilities for advanced diagnostic tools and biomedical devices.

In conclusion, 4-{[(9H-fluoren -9 - y l )methoxy carbony l] amino } - 4 -( 1 - methyl cyclo hex - 3 - en - 1 - y l ) carbamoy l butanoic acid (CAS No. 2171481 - 15 - 3) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Ongoing research continues to uncover new insights into its properties and applications, making it an exciting area of study for scientists and researchers worldwide.